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Compound of Interest

Compound Name: 1-bromo-3-methylbutan-2-ol

Cat. No.: B044407

This technical guide provides a comprehensive overview of 1-bromo-3-methylbutan-2-ol, a
valuable chemical intermediate for researchers, scientists, and professionals in drug
development. This document details its chemical identifiers, physical properties, a proposed
synthesis protocol, and characterization methods.

Chemical Identifiers and Properties

1-bromo-3-methylbutan-2-ol is a secondary bromoalcohol. Its unique structure makes it a
useful building block in organic synthesis.

Identifier Value Reference
CAS Number 1438-12-6 [1]
IUPAC Name 1-bromo-3-methylbutan-2-ol [1]
Molecular Formula C5H11BrO [1]
Molecular Weight 167.04 g/mol [1]

InChl=1S/C5H11BrO/c1-

InChl 4(2)5(7)3-6/h4-5,7H,3H2,1- [1]
2H3

SMILES Cc(c)c(cBno [1]

Synonyms 1-Bromo-3-methyl-2-butanol [1]
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Physical Properties (Predicted and Experimental)

Property Value Notes

XLogP3 1.7 Computed by XLogP3 3.0

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor
Count

Rotatable Bond Count 2

Safety Information

Based on GHS classifications, 1-bromo-3-methylbutan-2-ol is a combustible liquid that
causes skin and serious eye irritation, and may cause respiratory irritation.[1] Appropriate
personal protective equipment should be worn when handling this compound.

Synthesis Protocol

A proposed method for the synthesis of 1-bromo-3-methylbutan-2-ol is the reaction of 3-
methylbutan-2-ol with phosphorus tribromide (PBr3). This reaction typically proceeds via an
SN2 mechanism, which results in the inversion of stereochemistry at the chiral center and,
importantly, avoids the carbocation rearrangements that can occur with other brominating
agents like hydrobromic acid.[2][3][4][5]

Reaction:

3-methylbutan-2-ol + PBr3 - 1-bromo-3-methylbutan-2-ol
Materials:

¢ 3-methylbutan-2-ol

e Phosphorus tribromide (PBr3)

e Anhydrous diethyl ether
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o Saturated sodium bicarbonate solution
e Anhydrous magnesium sulfate

e Round-bottom flask

e Dropping funnel

» Reflux condenser

e Magnetic stirrer

e Separatory funnel

» Rotary evaporator

Procedure:

 In a round-bottom flask equipped with a magnetic stirrer, dropping funnel, and reflux
condenser, dissolve 3-methylbutan-2-ol in anhydrous diethyl ether under an inert
atmosphere (e.g., nitrogen or argon).

e Cool the flask in an ice bath.

e Slowly add a solution of phosphorus tribromide in anhydrous diethyl ether to the cooled
solution of the alcohol with constant stirring.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
then gently reflux for a specified time to ensure the reaction goes to completion.

o After reflux, cool the reaction mixture back to 0°C in an ice bath.

o Slowly and carefully quench the reaction by adding saturated sodium bicarbonate solution to
neutralize any unreacted PBr3 and acidic byproducts.

o Transfer the mixture to a separatory funnel and separate the organic layer.

o Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.
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» Dry the organic layer over anhydrous magnesium sulfate.

« Filter off the drying agent and remove the solvent under reduced pressure using a rotary
evaporator to yield the crude 1-bromo-3-methylbutan-2-ol.

e The crude product can be further purified by vacuum distillation.
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1. Dissolve in Et20
2. Cool to 0°C

Slowly add to alcohol solution

) Workup & Purification ={ Purified Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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